Cas no 2648947-46-8 (methyl 2-{6-azaspiro3.4octan-2-yl}acetate hydrochloride, Mixture of diastereomers)

• Product Name: methyl 2-{6-azaspiro3.4octan-2-yl}acetate hydrochloride, Mixture of diastereomers
• CAS No: 2648947-46-8
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• MDL: MFCD34168424
• CID: 5416609
• PubChem ID: 155973484
• Update Time: 2025-08-04

methyl 2-{6-azaspiro3.4octan-2-yl}acetate hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• methyl 2-{6-azaspiro[3.4]octan-2-yl}acetate hydrochloride, Mixture of diastereomers
• methyl 2-{6-azaspiro3.4octan-2-yl}acetate hydrochloride, Mixture of diastereomers

• MDL： MFCD34168424
• Inchi： 1S/C10H17NO2.ClH/c1-13-9(12)4-8-5-10(6-8)2-3-11-7-10;/h8,11H,2-7H2,1H3;1H
• InChI Key： NUHNWGKCLBRVCE-UHFFFAOYSA-N
• SMILES： C(C1CC2(CNCC2)C1)C(=O)OC.Cl

Additional information on methyl 2-{6-azaspiro3.4octan-2-yl}acetate hydrochloride, Mixture of diastereomers

Methyl 2-{6-azaspiro[3.4]octan-2-yl}acetate Hydrochloride, Mixture of Diastereomers (CAS No. 2648947-46-8)

Methyl 2-{6-azaspiro[3.4]octan-2-yl}acetate hydrochloride, a compound with the CAS number 2648947-46-8, is a versatile and intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, which exists as a mixture of diastereomers, is characterized by its unique spirocyclic structure and the presence of a nitrogen atom within the spiro ring. The hydrochloride salt form enhances its solubility and stability, making it an attractive candidate for various applications in drug discovery and development.

The spirocyclic framework of methyl 2-{6-azaspiro[3.4]octan-2-yl}acetate hydrochloride provides a rigid and conformationally constrained structure, which can be crucial for optimizing the binding affinity and selectivity of drug candidates. The presence of the nitrogen atom in the spiro ring introduces additional chemical diversity, allowing for the exploration of novel pharmacophores and bioactive scaffolds. This compound has been studied for its potential in modulating various biological targets, including enzymes, receptors, and ion channels.

Recent research has highlighted the importance of spirocyclic compounds in drug discovery due to their ability to access unique chemical space and exhibit favorable pharmacokinetic properties. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that spirocyclic scaffolds can improve the oral bioavailability and metabolic stability of drug candidates. The methyl 2-{6-azaspiro[3.4]octan-2-yl}acetate hydrochloride molecule, with its combination of spirocyclic and nitrogen-containing moieties, aligns well with these findings and offers promising opportunities for further investigation.

In the context of medicinal chemistry, the mixture of diastereomers present in methyl 2-{6-azaspiro[3.4]octan-2-yl}acetate hydrochloride adds an additional layer of complexity and potential therapeutic value. Diastereomers can exhibit distinct biological activities due to their different three-dimensional structures, which can influence their interactions with biological targets. This property makes it particularly valuable in lead optimization studies, where fine-tuning the stereochemistry can lead to improved potency and reduced side effects.

The synthesis of methyl 2-{6-azaspiro[3.4]octan-2-yl}acetate hydrochloride has been reported using various methodologies, including transition metal-catalyzed reactions and organocatalytic approaches. A notable synthetic route involves the use of palladium-catalyzed cyclization reactions to form the spirocyclic core, followed by functional group manipulations to introduce the methyl ester and hydrochloride salt. These synthetic strategies not only provide efficient access to the target molecule but also offer opportunities for structural modifications to explore a broader range of analogs.

The biological evaluation of methyl 2-{6-azaspiro[3.4]octan-2-yl}acetate hydrochloride has revealed its potential as a modulator of various biological processes. In vitro studies have shown that this compound can inhibit specific enzymes involved in signal transduction pathways, such as protein kinases and phosphatases. Additionally, preliminary data suggest that it may have anti-inflammatory properties by modulating cytokine production in immune cells.

To further validate its therapeutic potential, ongoing research is focused on evaluating the pharmacological properties of methyl 2-{6-azaspiro[3.4]octan-2-yl}acetate hydrochloride in preclinical models. Animal studies are being conducted to assess its efficacy in disease models such as cancer, neurodegenerative disorders, and inflammatory conditions. These studies aim to provide a comprehensive understanding of its pharmacokinetics, safety profile, and therapeutic window.

In conclusion, methyl 2-{6-azaspiro[3.4]octan-2-yl}acetate hydrochloride (CAS No. 2648947-46-8) represents a promising compound with a unique chemical structure that holds significant potential for drug discovery and development. Its spirocyclic framework and mixture of diastereomers offer a rich platform for exploring novel pharmacophores and optimizing therapeutic candidates. As research in this area continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs.